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Compound of Interest

Compound Name: Umber

Cat. No.: B1143585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of umber pigments, both raw and burnt. Adherence to these procedures is essential

for ensuring a safe laboratory environment and minimizing health risks associated with umber
dust.

Umber is a natural earth pigment composed primarily of iron and manganese oxides.[1] While

generally considered to have low toxicity, umber pigments, particularly in powdered form, can

contain crystalline silica, which poses a significant inhalation hazard.[2] Prolonged or repeated

inhalation of umber dust may lead to lung damage and has been associated with an increased

risk of cancer.[2]

Quantitative Exposure Limits
It is imperative to maintain workplace air concentrations of umber components below the

established occupational exposure limits. The following table summarizes the relevant limits for

the primary constituents of umber.
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Component Parameter Limit Agency

Manganese PEL (Ceiling) 5 mg/m³ OSHA

REL (TWA) 1 mg/m³ NIOSH

REL (STEL) 3 mg/m³ NIOSH

TLV (TWA, Inhalable) 0.1 mg/m³ ACGIH

TLV (TWA,

Respirable)
0.02 mg/m³ ACGIH

Iron Oxide Fume (as

Fe)
TWA 5 mg/m³ Safe Work Australia

Crystalline Silica

(Quartz, respirable

dust)

TWA 0.1 mg/m³ Safe Work Australia

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; OSHA: Occupational

Safety and Health Administration; NIOSH: National Institute for Occupational Safety and

Health; ACGIH: American Conference of Governmental Industrial Hygienists.

Experimental Protocols: Safe Handling and Disposal
1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards associated with

umber dust. The following PPE is mandatory when handling umber pigments in a laboratory

setting.

Respiratory Protection: A NIOSH-approved particulate respirator (e.g., N95 or higher) is

essential to prevent the inhalation of fine dust particles.[3] For activities with a high potential

for dust generation, a powered air-purifying respirator (PAPR) may be necessary.

Eye Protection: Chemical safety goggles or a face shield are required to protect the eyes

from dust.[4]
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Hand Protection: Nitrile or neoprene gloves should be worn to prevent skin contact.[3]

Body Protection: A lab coat or disposable coveralls should be worn to prevent contamination

of personal clothing.[3]

2. Operational Plan: Step-by-Step Handling Procedure

Preparation:

Ensure a well-ventilated work area. A chemical fume hood or a designated area with local

exhaust ventilation is highly recommended.

Gather all necessary materials, including umber pigment, handling tools (scoops,

spatulas), and waste containers before starting work.

Don the appropriate PPE as outlined above.

Handling:

Handle umber pigment in a manner that minimizes dust generation. Avoid pouring dry

powder from a height.

If weighing the pigment, do so in an enclosure or a ventilated balance enclosure.

For mixing, use a wet method whenever possible to reduce airborne dust.

Spill Cleanup:

In case of a spill, do not use dry sweeping methods.

For small spills, gently wipe up the material with a damp cloth or paper towel.

For larger spills, use a HEPA-filtered vacuum cleaner or wet methods for cleanup.[4][5]

Place all cleanup materials in a sealed, labeled container for proper disposal.[4][5]

3. Disposal Plan

The disposal of umber waste must comply with local, state, and federal regulations.
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Waste Characterization: Due to its manganese content, umber waste may be classified as

hazardous waste in some jurisdictions.[6] Consult your institution's environmental health and

safety (EHS) department for guidance on proper waste characterization.

Containerization: Collect all umber waste, including contaminated PPE and cleanup

materials, in a clearly labeled, sealed container.

Disposal: Dispose of the waste through your institution's hazardous waste program. Do not

dispose of umber waste in the regular trash or down the drain.[3]

Workflow for Safe Handling of Umber
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1. Preparation Phase

2. Handling Phase

3. Spill & Cleanup

4. Disposal Phase

Designate well-ventilated work area

Gather all necessary materials

Don appropriate PPE

Handle to minimize dust generation

Proceed to Handling

Weigh in ventilated enclosure

Use wet mixing methods

Characterize waste (consult EHS)

Proceed to Disposal

Assess spill size

Small Spill: Use damp cloth Large Spill: Use HEPA vac or wet method

Collect in sealed, labeled container

Dispose through hazardous waste program

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Umber pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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